Cas no 1934463-65-6 (1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde)

1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde is a bicyclic aldehyde compound featuring a cyclopentyl group and a methyl substituent on a cyclopentane ring. Its unique structure, combining both cyclic and aldehyde functional groups, makes it a valuable intermediate in organic synthesis, particularly for the preparation of complex cyclic frameworks. The compound exhibits moderate reactivity due to the presence of the aldehyde group, enabling its use in condensation, reduction, and nucleophilic addition reactions. Its steric and electronic properties are influenced by the cyclopentyl and methyl groups, offering selectivity in synthetic applications. This compound is suitable for pharmaceutical and fine chemical research, where precise control over molecular architecture is required. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde structure
1934463-65-6 structure
Product Name:1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde
CAS No:1934463-65-6
MF:C12H20O
MW:180.286603927612
CID:5697604
PubChem ID:130647901
Update Time:2025-07-02

1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • EN300-1621151
    • 1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde
    • 1934463-65-6
    • [1,1'-Bicyclopentyl]-1-carboxaldehyde, 3-methyl-
    • Inchi: 1S/C12H20O/c1-10-6-7-12(8-10,9-13)11-4-2-3-5-11/h9-11H,2-8H2,1H3
    • InChI Key: OHRUWUDAJIABOP-UHFFFAOYSA-N
    • SMILES: O=CC1(CCC(C)C1)C1CCCC1

Computed Properties

  • Exact Mass: 180.151415257g/mol
  • Monoisotopic Mass: 180.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.023±0.06 g/cm3(Predicted)
  • Boiling Point: 250.2±9.0 °C(Predicted)

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Additional information on 1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde

Comprehensive Overview of 1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde (CAS No. 1934463-65-6)

1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde (CAS No. 1934463-65-6) is a specialized organic compound that has garnered significant attention in the fields of flavor and fragrance chemistry, pharmaceutical intermediates, and fine chemical synthesis. This aldehyde derivative, characterized by its unique cyclopentyl and methylcyclopentane structural motifs, exhibits versatile applications in research and industrial settings. Its molecular formula and structural complexity make it a valuable building block for synthesizing more complex molecules, particularly in the development of aromatic compounds and specialty chemicals.

In recent years, the demand for high-purity aldehydes like 1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly production methods, such as catalytic hydrogenation and biocatalysis, to minimize environmental impact. This aligns with global trends toward carbon-neutral manufacturing and the reduction of hazardous byproducts. The compound's stability and reactivity also make it a candidate for asymmetric synthesis, a hot topic in modern organic chemistry.

From a commercial perspective, 1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde is often sought after for its potential in flavor enhancement and fragrance formulation. Its cyclic structure contributes to nuanced olfactory profiles, making it a favorite among perfumers and food scientists. Online searches frequently include queries like "applications of cyclopentyl aldehydes" or "synthesis of methylcyclopentane derivatives," reflecting growing interest in its utility. Additionally, its role as a pharmaceutical intermediate has been explored in drug discovery, particularly for central nervous system (CNS) targeting molecules.

The compound's physical and chemical properties, such as boiling point, solubility, and stability under various conditions, are critical for researchers optimizing its use. For instance, its low volatility makes it suitable for long-lasting fragrance applications, while its compatibility with polar solvents enhances its versatility in synthetic workflows. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify its purity and structure, addressing frequent search terms like "how to characterize carbaldehydes".

Looking ahead, 1-Cyclopentyl-3-methylcyclopentane-1-carbaldehyde is poised to play a pivotal role in emerging technologies such as machine learning-assisted molecular design and high-throughput screening. Its structural features align with the search for novel bioactive scaffolds, a trending topic in drug development forums. As industries prioritize custom synthesis and tailor-made chemicals, this compound's adaptability ensures its relevance in both academic and industrial research.

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